Cas no 2921869-54-5 (1-(5-Bromo-2-chloro-4-(trifluoromethyl)phenyl)ethanol)

• Product Name: 1-(5-Bromo-2-chloro-4-(trifluoromethyl)phenyl)ethanol
• CAS No: 2921869-54-5
• MF: C₉H₇BrClF₃O
• MW: 303.503491640091
• CID: 6796722
• PubChem ID: 171366158
• Update Time: 2025-10-30

1-(5-Bromo-2-chloro-4-(trifluoromethyl)phenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-chloro-4-(trifluoromethyl)phenyl)ethanol
• Benzenemethanol, 5-bromo-2-chloro-α-methyl-4-(trifluoromethyl)-
• 2921869-54-5
• MFCD34823899
• 1-(5-Bromo-2-chloro-4-(trifluoromethyl)phenyl)ethanol

• Inchi： 1S/C9H7BrClF3O/c1-4(15)5-2-7(10)6(3-8(5)11)9(12,13)14/h2-4,15H,1H3
• InChI Key： YJFRLWJGWISWNU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(F)(F)F)Cl)C(C)O

Computed Properties

• Exact Mass: 301.93209g/mol
• Monoisotopic Mass: 301.93209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.666±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 284.0±35.0 °C(predicted)
• pka: 13.43±0.20(predicted)

Additional information on 1-(5-Bromo-2-chloro-4-(trifluoromethyl)phenyl)ethanol

Research Brief on 1-(5-Bromo-2-chloro-4-(trifluoromethyl)phenyl)ethanol (CAS: 2921869-54-5): Recent Advances and Applications

The compound 1-(5-Bromo-2-chloro-4-(trifluoromethyl)phenyl)ethanol (CAS: 2921869-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a key intermediate in drug development.

Recent studies have highlighted the compound's role as a versatile building block in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors targeting various disease pathways. The presence of bromo, chloro, and trifluoromethyl substituents on the phenyl ring provides multiple sites for further chemical modifications, making it a valuable scaffold for medicinal chemistry applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as an intermediate in the synthesis of novel kinase inhibitors. Researchers utilized 1-(5-Bromo-2-chloro-4-(trifluoromethyl)phenyl)ethanol as a key precursor in developing compounds with potent activity against specific cancer-related kinases, showing promising results in preclinical models of solid tumors.

From a synthetic chemistry perspective, several innovative approaches to producing this compound with higher yields and purity have been reported. A recent patent application (WO2023056789) describes an optimized catalytic process for its synthesis, addressing previous challenges in stereoselectivity and scalability that had limited its broader application in pharmaceutical manufacturing.

The compound's potential extends beyond oncology applications. Preliminary data presented at the 2024 American Chemical Society National Meeting suggests its derivatives may have applications in neurological disorders, particularly in modulating neurotransmitter systems. While these findings are still in early stages, they open new avenues for research into this chemical scaffold's therapeutic potential.

Challenges remain in fully characterizing the safety profile and pharmacokinetic properties of this compound and its derivatives. Current research efforts are focused on addressing these gaps through comprehensive in vitro and in vivo studies, with particular attention to metabolic stability and potential toxicity concerns associated with the halogenated structure.

As research progresses, 1-(5-Bromo-2-chloro-4-(trifluoromethyl)phenyl)ethanol continues to demonstrate its value as both a research tool and potential therapeutic agent. The coming years are likely to see expanded investigation into its applications across multiple therapeutic areas, supported by advances in synthetic methodology and biological screening techniques.